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Compound of Interest

Compound Name: Amminetrichloroplatinum(1-)

Cat. No.: B15293556 Get Quote

In-depth Technical Guide to
Amminetrichloroplatinate(1-)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the amminetrichloroplatinate(1-)

anion, with a focus on its chemical identity, synthesis, and critical role as a precursor in the

development of platinum-based therapeutics.

Core Chemical Identity and Nomenclature
The amminetrichloroplatinate(1-) ion is a square planar coordination complex of platinum(II). It

is most commonly handled and utilized as its potassium salt, potassium

amminetrichloroplatinate(II). This salt is a key intermediate in the synthesis of the landmark

anticancer drug, cisplatin.
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Identifier Value Citation(s)

IUPAC Name (Anion) amminetrichloroplatinate(1-) [1]

IUPAC Name (Potassium Salt)
potassium

amminetrichloroplatinate(II)
[2][1]

Synonyms (Potassium Salt)

Potassium

trichloroammineplatinate(II),

Cossa's First Salt

[2][1][3]

CAS Registry Number (Anion) 17632-41-6

CAS Registry Number

(Potassium Salt)
13820-91-2 [2][1][3]

Physicochemical and Structural Data
The potassium salt of amminetrichloroplatinate(1-) is a yellow to orange crystalline solid.[1][3]

While a detailed crystal structure providing precise bond lengths and angles is not readily

available in common databases, fundamental physicochemical properties have been

documented.

Property Value Citation(s)

Molecular Formula (Potassium

Salt)
K[PtCl₃(NH₃)] [1][3]

Molecular Weight (Potassium

Salt)
357.57 g/mol

Appearance
Yellow to orange crystalline

solid
[1][3]

Melting Point 255 °C (decomposes) [3][4]

Solubility Soluble in water [1]
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Experimental Protocols: Synthesis of Potassium
Amminetrichloroplatinate(II)
The synthesis of potassium amminetrichloroplatinate(II) is a foundational procedure in platinum

chemistry, typically involving the controlled reaction of potassium tetrachloroplatinate(II) with

ammonia.

Objective: To synthesize potassium amminetrichloroplatinate(II) from potassium

tetrachloroplatinate(II).

Materials:

Potassium tetrachloroplatinate(II) (K₂[PtCl₄])

Aqueous ammonia (NH₃(aq)), concentration-controlled

Distilled water

Ethanol

Diethyl ether

Beakers, magnetic stirrer, heating plate, filtration apparatus (Büchner funnel)

Methodology:

Dissolution: Prepare a solution of potassium tetrachloroplatinate(II) in a minimal amount of

warm distilled water. A typical concentration would be in the range of 0.1-0.2 M.

Reaction: While stirring the K₂[PtCl₄] solution, slowly add a stoichiometric amount of

aqueous ammonia. The reaction should be carefully monitored, as the addition of excess

ammonia can lead to the formation of di-, tri-, and tetraammineplatinum(II) complexes.

Precipitation: Upon addition of ammonia, the less soluble, yellow potassium

amminetrichloroplatinate(II) will begin to precipitate from the solution.

Cooling: To maximize the yield, cool the reaction mixture in an ice bath.
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Isolation: Collect the yellow precipitate by vacuum filtration using a Büchner funnel.

Washing: Wash the product on the filter with small portions of cold water to remove soluble

impurities like potassium chloride. Follow this with a wash of ethanol and then diethyl ether

to facilitate drying.

Drying: Dry the product in a desiccator or a low-temperature oven.

Expected Yield: High yields are achievable with careful control of stoichiometry.

Reactivity and Role in Drug Development
The primary significance of the amminetrichloroplatinate(1-) ion lies in its role as a crucial

intermediate in the synthesis of cisplatin (cis-diamminedichloroplatinum(II)), a cornerstone of

modern chemotherapy.

The synthesis of cisplatin from potassium tetrachloroplatinate(II) masterfully utilizes the trans

effect, a fundamental principle in the reaction kinetics of square planar complexes. The trans

effect describes the labilization of ligands that are positioned trans (opposite) to ligands with a

strong trans-directing influence.

The general order of the trans effect for relevant ligands is: Cl⁻ > NH₃

This differential is exploited in a two-step synthesis to ensure the formation of the desired cis

isomer.
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K₂[PtCl₄]
(Potassium Tetrachloroplatinate(II))

+ NH₃

K[PtCl₃(NH₃)]
(Potassium Amminetrichloroplatinate(II))

+ NH₃

cis-[PtCl₂(NH₃)₂]
(Cisplatin)

Step 1: First Substitution

Step 2: Second Substitution
(Cl⁻ trans to Cl⁻ is replaced)

Click to download full resolution via product page

Caption: Synthetic workflow for cisplatin highlighting the key intermediate.

Step-by-step explanation:
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Formation of Amminetrichloroplatinate(1-): In the first step, one chloride ligand in the

tetrachloroplatinate(II) anion, [PtCl₄]²⁻, is substituted by an ammonia molecule. This reaction

yields the amminetrichloroplatinate(1-) anion, [PtCl₃(NH₃)]⁻.

Second Substitution (Trans Effect in Action): In the [PtCl₃(NH₃)]⁻ complex, there are two

types of chloride ligands: two that are cis to the ammonia and one that is trans to the

ammonia. Because chloride has a stronger trans effect than ammonia, the chloride ligand

that is trans to another chloride is more labile (more easily replaced) than the chloride that is

trans to the ammonia. Therefore, the incoming second ammonia molecule preferentially

displaces one of the chlorides that is cis to the first ammonia, resulting in the formation of the

cis isomer, cisplatin.

Mechanism of Action of Platinum-Based Drugs
While amminetrichloroplatinate(1-) is not itself the active drug, its importance is defined by the

biological mechanism of the compounds it is used to create. Platinum-based drugs derived

from this precursor, like cisplatin, are potent anticancer agents that exert their cytotoxic effects

primarily through interactions with nuclear DNA.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Uptake
(Passive Diffusion & Transporters)

Aquation
(Cl⁻ replaced by H₂O)

Low intracellular [Cl⁻]

DNA Binding
(N7 of Guanine)

Formation of DNA Adducts
(Intrastrand Crosslinks)

Inhibition of Replication
& Transcription

Apoptosis
(Programmed Cell Death)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15293556?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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